![molecular formula C16H19N3O B6487792 1-benzoyl-4-[(1H-pyrazol-1-yl)methyl]piperidine CAS No. 1286696-27-2](/img/structure/B6487792.png)
1-benzoyl-4-[(1H-pyrazol-1-yl)methyl]piperidine
Overview
Description
Scientific Research Applications
1-benzoyl-4-[(1H-pyrazol-1-yl)methyl]piperidine has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of various biologically active compounds, such as antibiotics and anti-tumor agents. It has also been used in the synthesis of various other heterocyclic compounds, such as imidazoles and pyrazolones. This compound has also been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer's disease, and diabetes.
Mechanism of Action
Target of Action
Compounds containing a pyrazole core have been known to interact with a wide range of biological targets .
Mode of Action
It’s known that pyrazole derivatives can interact with their targets in various ways, often leading to changes in cellular processes .
Biochemical Pathways
Pyrazole derivatives have been shown to impact a wide range of biological activities .
Result of Action
Pyrazole derivatives have been associated with a wide range of biological activities .
Advantages and Limitations for Lab Experiments
1-benzoyl-4-[(1H-pyrazol-1-yl)methyl]piperidine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. In addition, this compound is relatively nontoxic, making it safe for use in laboratory experiments. However, this compound is not water-soluble, making it difficult to use in certain types of experiments.
Future Directions
There are numerous potential future directions for the use of 1-benzoyl-4-[(1H-pyrazol-1-yl)methyl]piperidine. This compound could be used in the development of new drugs for the treatment of various diseases, such as cancer and Alzheimer's disease. This compound could also be used in the development of new methods of synthesis for the production of various heterocyclic compounds. In addition, this compound could be used to study the mechanism of action of various proteins and enzymes involved in various biochemical pathways. Finally, this compound could be used to study the effects of various drugs on various biochemical and physiological processes.
Synthesis Methods
1-benzoyl-4-[(1H-pyrazol-1-yl)methyl]piperidine can be synthesized through a variety of methods, including the reaction of piperidine and 1-benzoyl-4-(1H-pyrazol-1-yl)methanol. This reaction is carried out in the presence of an acid catalyst, typically sulfuric acid, and is typically carried out at temperatures between 140-160°C. This method produces the desired product in high yields, typically greater than 90%.
Properties
IUPAC Name |
phenyl-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c20-16(15-5-2-1-3-6-15)18-11-7-14(8-12-18)13-19-10-4-9-17-19/h1-6,9-10,14H,7-8,11-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBRVELRYQRGYLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C=CC=N2)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-(2-methylpropyl)ethanediamide](/img/structure/B6487716.png)
![N-(3-chloro-4-methoxyphenyl)-2-{1-[(2-fluorophenyl)methyl]-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide](/img/structure/B6487727.png)
![N-(3-chloro-4-fluorophenyl)-2-{1-[(2-fluorophenyl)methyl]-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide](/img/structure/B6487729.png)
![1-[3-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-yl]-4-(4-ethoxybenzoyl)-1,4-diazepane](/img/structure/B6487733.png)
![N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-2-methylpropanamide](/img/structure/B6487734.png)
![3-(4-methoxyphenyl)-1-{4-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazin-1-yl}propan-1-one](/img/structure/B6487742.png)
![N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-11-(methylsulfanyl)-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-amine](/img/structure/B6487745.png)
![1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}ethyl)urea](/img/structure/B6487758.png)
![N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-(2-methoxyethyl)ethanediamide](/img/structure/B6487769.png)
![N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]cyclohexanecarboxamide](/img/structure/B6487789.png)
![3-chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide](/img/structure/B6487790.png)
![N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3,3-dimethylbutanamide](/img/structure/B6487802.png)
![N,N-dimethyl-4-{4-[(1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}benzene-1-sulfonamide](/img/structure/B6487803.png)
